Cas no 125103-95-9 ((3R)-3-Hydroxybutanenitrile)

• Product Name: (3R)-3-Hydroxybutanenitrile
• CAS No: 125103-95-9
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD07367001
• CID: 137689
• PubChem ID: 7022523
• Update Time: 2025-05-20

(3R)-3-Hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• (R)-3-Hydroxybutanenitrile
• (3R)-3-hydroxyButanenitrile
• (R)-(-)-3-HYDROXYBUTYRONITRILE
• Butanenitrile,3-hydroxy-, (3R)-
• (3R)-3-amino-N,N-dimethyl-4-(phenylsulfanyl)butanamide
• (3R)-3-ethylpiperazine
• (3R)-3-fluoropyrrolidin
• (3R)-3-fluoro-pyrrolidin
• (3R)-3-hydroxybutyronitrile
• (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile phosphate
• (R)-3-Amino-N,N-dimethyl-4-(phenylthio)butanamide
• [14C]-Ruxolitinib phosphate
• 2-(R)-Ethylpiperazine
• 3-R-fluoropyrrolidine
• AKOS
• (R)-beta-hydroxybutyronitrile
• MFCD07367001
• (-)-3-hydroxybutyronitrile
• Butanenitrile, 3-hydroxy-, (3R)-
• (R)-3-hydroxybutanonitrile
• AKOS006286286
• 125103-95-9
• (R)-3-hydroxybutyronitrile
• EN300-7056814
• CHEBI:141345
• (3R)-3-Hydroxybutanenitrile

• MDL： MFCD07367001
• Inchi： 1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3/t4-/m1/s1
• InChI Key： BYJAJQGCMSBKPB-SCSAIBSYSA-N
• SMILES： O[C@H](C)CC#N

Computed Properties

• Exact Mass: 85.05281
• Monoisotopic Mass: 85.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• Refractive Index: 1.425
• PSA: 44.02
• LogP: 0.28088

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (3R)-3-Hydroxybutanenitrile

Introduction to (3R)-3-Hydroxybutanenitrile (CAS No. 125103-95-9)

Compound CAS No. 125103-95-9, specifically identified as (3R)-3-Hydroxybutanenitrile, represents a significant molecule in the realm of chiral chemistry and pharmaceutical research. This compound, characterized by its unique stereochemical configuration, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and its role in advancing our understanding of enantioselective processes.

The stereochemistry of (3R)-3-Hydroxybutanenitrile is a critical aspect that distinguishes it from its enantiomer, (3S)-3-Hydroxybutanenitrile. The presence of the (3R) configuration imparts specific interactions with biological targets, making it a valuable building block in the development of enantiomerically pure pharmaceuticals. In recent years, the demand for such chiral compounds has surged, driven by the need for more effective and selective therapeutic agents.

Recent studies have highlighted the utility of (3R)-3-Hydroxybutanenitrile in the synthesis of various pharmacologically relevant molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways involved in metabolic disorders. The nitrile group and hydroxyl moiety present in (3R)-3-Hydroxybutanenitrile provide versatile functional handles that allow for further derivatization, enabling the creation of complex molecular architectures with tailored biological activities.

The pharmaceutical industry has shown particular interest in (3R)-3-Hydroxybutanenitrile due to its potential as a key intermediate in the synthesis of drugs that exhibit high enantiomeric purity. This purity is often crucial for achieving optimal therapeutic efficacy while minimizing adverse effects. The compound's structural features make it an attractive candidate for use in asymmetric synthesis, where precise control over stereochemistry is essential.

In addition to its pharmaceutical applications, (3R)-3-Hydroxybutanenitrile has found utility in materials science and agrochemical research. Its ability to serve as a precursor for chiral ligands and catalysts has opened new avenues for developing advanced materials with specific optical or electronic properties. Furthermore, its incorporation into agrochemical formulations has shown promise in enhancing the selectivity and potency of crop protection agents.

The synthesis of (3R)-3-Hydroxybutanenitrile typically involves chiral resolution or asymmetric hydrogenation techniques, which are critical for obtaining the desired enantiomeric excess. Advances in catalytic systems have enabled more efficient and sustainable methods for producing this compound, aligning with global efforts to promote green chemistry principles. These advancements not only improve yield but also reduce waste, making the process more environmentally friendly.

Ongoing research continues to uncover new applications for (3R)-3-Hydroxybutanenitrile across various scientific disciplines. Its role as a scaffold for drug discovery is particularly noteworthy, with studies demonstrating its incorporation into molecules targeting neurological disorders, infectious diseases, and cancer. The compound's unique structural attributes allow it to interact with biological targets in ways that may lead to breakthroughs in therapeutic intervention.

The future prospects for (3R)-3-Hydroxybutanenitrile are promising, with ongoing investigations aimed at expanding its synthetic utility and exploring novel applications. Collaborative efforts between academia and industry are expected to drive innovation, leading to more efficient synthetic routes and expanded libraries of derivatives with enhanced biological activity. As our understanding of chiral chemistry evolves, compounds like (3R)-3-Hydroxybutanenitrile will continue to play a pivotal role in shaping the next generation of pharmaceuticals and advanced materials.